Cas no 4036-30-0 ((S)-(+)-Phenylsuccinic acid)

(S)-(+)-Phenylsuccinic acid structure

Product Name:(S)-(+)-Phenylsuccinic acid

CAS No:4036-30-0

Molecular Formula:C₁₀H₁₀O₄

Molecular Weight:194.184003353119

MDL:MFCD00065929

CID:44684

PubChem ID:87575053

(S)-(+)-Phenylsuccinic acid Properties

Names and Identifiers

- (S)-2-Phenylsuccinic acid
- (S)-(+)-PHENYLSUCCINIC ACID
- (+)-PHENYL SUCCINIC ACID
- Butanedioic acid, phenyl-, (S)-
- (S)-2-Phenylbutanedioic acid
- (+)-(S)-2,3,3-trimethylbutanoic acid
- (+)-(S)-2-phenylbutane-1,4-dioic acid
- (+)-(S)-2-phenylsuccinic acid
- (2S)-(+)-2,3,3-trimethylbutyric acid
- (2S)-(+)-2-phenylsuccinic acid
- (S)-2,3,3-Tr
- (S)-2,3,3-Trimethylbutansaeure
- (S)-2,3,3-trimethylbutyric acid
- (S)-2-Phenylbernsteinsaeure
- (S)-2-tert-butylpropionic acid
- AC1ODUWG
- AK130957
- Butanoic acid, 2,3,3-trimethyl-, (2S)-
- CTK0F4773
- KB-211025
- Butanedioicacid, phenyl-, (2S)- (9CI)
- Succinic acid,phenyl-, D-(+)- (8CI)
- (+)-2-Phenylsuccinic acid
- (S)-Phenylsuccinic acid
- (+)-Phenylsuccinic acid
- (2S)-2-phenylbutanedioic acid
- (S)-2-Phenyl succinic acid
- Butanedioic acid, phenyl-, (2S)-
- (s)-(+)-2-phenylsuccinic acid
- (S)-(+)-PhenylsuccinicAcid
- QSPL 009
- LVFFZQQWIZURIO-QMMMGPOBSA-N
- OR310969
- AX8033591
- AB0075979
- P0936
- 036P300
- A1
- MFCD00065929
- 4036-30-0
- Q27460184
- SS-4844
- SCHEMBL377175
- CS-W010661
- inverted exclamation mark(2)R inverted exclamation mark(3)-(+)-Phenylsuccinic acid
- AKOS015840414
- (S)-(+)-Phenylsuccinic acid, >=99.0% (sum of enantiomers, HPLC)
- (S)-2-Phenylsuccinicacid
- (2S)-2-phenylbutanedioic acid >99% ee
- (2S)-2-Phenylbutanedioic acid (ACI)
- Butanedioic acid, phenyl-, (2S)- (9CI)
- Butanedioic acid, phenyl-, (S)- (ZCI)
- Succinic acid, phenyl-, D-(+)- (8CI)
- NS00083596
- +Expand
- MDL： MFCD00065929
- InChIKey： LVFFZQQWIZURIO-QMMMGPOBSA-N
- Inchi： 1S/C10H10O4/c11-9(12)6-8(10(13)14)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14)/t8-/m0/s1
- SMILES： OC([C@@H](CC(=O)O)C1C=CC=CC=1)=O
- BRN： 2616723

Computed Properties

Exact Mass: 194.057909g/mol
Surface Charge: 0
XLogP3: 0.9
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 194.057909g/mol
Monoisotopic Mass: 194.057909g/mol
Topological Polar Surface Area: 74.6Å²
Heavy Atom Count: 14
Complexity: 218
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 1.32950
PSA: 74.6
Refractive Index: 147.5 ° (C=2, EtOH)
Boiling Point: 290.62°C (rough estimate)
Melting Point: 173-176 °C
Flash Point: 154.2°C
Color/Form: White to Yellow Solid
Specific Rotation: 168 º (c=1, acetone)
Optical Activity: [α]20/D +171±4°, c = 1% in acetone
Density: 1.2534 (rough estimate)

(S)-(+)-Phenylsuccinic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003CYQ-250mg	(S)-2-Phenylsuccinic acid	4036-30-0	98%	250mg	$9.00	2024-05-03
A2B Chem LLC	AB55970-250mg	(S)-(+)-Phenylsuccinic acid	4036-30-0	98%	250mg	$9.00	2024-04-20
Aaron	AR003D72-100mg	(S)-2-Phenylsuccinic acid	4036-30-0	98%	100mg	$5.00
abcr	AB140801-1 g	(S)-(+)-Phenylsuccinic acid, 98%; .	4036-30-0	98%	1 g	€152.00	2023-07-20
Apollo Scientific	OR310969-500mg	(2S)-2-Phenylbutanedioic acid	4036-30-0	>99% e.e.	500mg	£80.00	2023-09-02
AstaTech	59766-1/G	(S)-2-PHENYL SUCCINIC ACID	4036-30-0	97%	1g	$43	2023-09-16
Chemenu	CM276487-10g	(S)-2-Phenylsuccinic acid	4036-30-0	95+%	10g	$281
Crysdot LLC	CD12074559-1g	(S)-2-Phenylsuccinic acid	4036-30-0	97%	1g	$220	2024-07-24
eNovation Chemicals LLC	Y1044349-5g	(S)-2-Phenylsuccinic acid	4036-30-0	98%	5g	$265	2022-06-09
Fluorochem	040477-1g	S)-2-Phenyl succinic acid	4036-30-0	97%	1g	￡95.00	2022-03-01

(S)-(+)-Phenylsuccinic acid Synthesis

Synthetic Circuit 1

157300-45-3

4036-30-0

Reaction Conditions

1.1 Reagents: Chromium trioxide Solvents: Acetic acid , Water
1.2 Reagents: Sodium hydroxide Solvents: Methanol , Water
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Enantioselective synthesis of succinic acids and γ-lactones via palladium catalyzed allylic substitution reactions

Dawson, Graham J.; Williams, Jonathan M. J.; Coote, Steven J., Tetrahedron: Asymmetry, 1995, 6(10), 2535-46

Synthetic Circuit 2

630-08-0

492-38-6

4036-30-0

Reaction Conditions

1.1 Reagents: Water Catalysts: p-Toluenesulfonic acid , Palladium acetylacetonate , 1,1′-[(4S)-[4,4′-Bi-1,3-benzodioxole]-5,5′-diyl]bis[1,1-diphenylphosphine] Solvents: 1,2-Dichloroethane ; 48 h, 10 bar, 60 °C

Reference

Palladium-Catalyzed Asymmetric Hydroesterification of α-Aryl Acrylic Acids to Chiral Substituted Succinates

Ji, Xiaolei; Shen, Chaoren ; Tian, Xinxin; Dong, Kaiwu, Organic Letters, 2021, 23(21), 8645-8649

Synthetic Circuit 3

255384-75-9

4036-30-0

Reaction Conditions

1.1 Reagents: Ozone Solvents: Methanol
1.2 Reagents: Formic acid
1.3 Reagents: Piperidine
1.4 Solvents: Water
1.5 Solvents: Ethyl acetate

Reference

Enantioselective Synthesis of Fused Cycloheptadienes by a Tandem Intramolecular Cyclopropanation/Cope Rearrangement Sequence

Davies, Huw M. L.; Doan, Brian D., Journal of Organic Chemistry, 1999, 64(23), 8501-8508

(S)-(+)-Phenylsuccinic acid Raw materials

(S)-(+)-Phenylsuccinic acid Preparation Products

(S)-(+)-Phenylsuccinic acid (4036-30-0)

(S)-(+)-Phenylsuccinic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:4036-30-0)

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SHANG HAI LI CHEN SHANG MAO Co., Ltd.

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(CAS:4036-30-0)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:4036-30-0)

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(S)-(+)-Phenylsuccinic acid Related Literature

1. XLVI.—Studies in the phenylsuccinic acid series. Part III. The optically active phenylsuccinic acids and their derivatives

Henry Wren,Howell Williams J. Chem. Soc. Trans. 1916 109 572
2. Chain folding in main-chain liquid crystalline polyesters: from π–π stacking toward shape memory

Rong Yang,Li Chen,Chao Ruan,Hai-Yi Zhong,Yu-Zhong Wang J. Mater. Chem. C 2014 2 6155
3. Melting point–solubility–structure correlations in chiral and racemic model cocrystals

Ornella E. Y. Kilinkissa,Krishna K. Govender,Nikoletta B. Báthori CrystEngComm 2020 22 2766
4. Layered exfoliable crystalline materials based on Sm-, Eu- and Eu/Gd-2-phenylsuccinate frameworks. Crystal structure, topology and luminescence properties

G. E. Gomez,M. C. Bernini,E. V. Brusau,G. E. Narda,D. Vega,A. M. Kaczmarek,R. Van Deun,M. Nazzarro Dalton Trans. 2015 44 3417
5. Systematic comparison of racemic and enantiopure multicomponent crystals of phenylsuccinic acid—the role of chirality

Jean-Eudes Odounga Odounga,Nikoletta B. Báthori CrystEngComm 2020 22 2208
6. Azobenzene-containing liquid crystalline polyester with π–π interactions: diverse thermo- and photo-responsive behaviours

Hai-Yi Zhong,Li Chen,Rong Yang,Zhi-Ying Meng,Xiao-Min Ding,Xiao-Feng Liu,Yu-Zhong Wang J. Mater. Chem. C 2017 5 3306
7. Characterisation of threo- and erythro-2-benzyl-3-phenylsuccinic acids

Augustine E. Opara,Gordon Read J. Chem. Soc. Perkin Trans. 1 1973 1221
8. Chromatographic determination of impurity binding affinities on biomineral crystals

Randall C. Mazzarino,Tissa J. Thomas,Ryan E. Sours CrystEngComm 2011 13 1096
9. Novel liquid crystalline copolyester containing amphi-mesogenic units toward multiple stimuli-response behaviors

Hai-Yi Zhong,Li Chen,Xiao-Feng Liu,Rong Yang,Yu-Zhong Wang J. Mater. Chem. C 2017 5 9702
10. Novel liquid crystalline copolyester containing amphi-mesogenic units toward multiple stimuli-response behaviors

Hai-Yi Zhong,Li Chen,Xiao-Feng Liu,Rong Yang,Yu-Zhong Wang J. Mater. Chem. C 2017 5 9702

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